Cas no 1021228-95-4 (N-[4-(2-{[2-(cyclohex-1-en-1-yl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide)

• Product Name: N-[4-(2-{[2-(cyclohex-1-en-1-yl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide
• CAS No: 1021228-95-4
• MF: C₁₉H₂₃N₃O₃S
• MW: 373.46922326088
• CID: 6195306
• PubChem ID: 42208728
• Update Time: 2025-10-25

N-[4-(2-{[2-(cyclohex-1-en-1-yl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2-{[2-(cyclohex-1-en-1-yl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide
• 1021228-95-4
• N-(4-(3-((2-(cyclohex-1-en-1-yl)ethyl)amino)-3-oxopropyl)thiazol-2-yl)furan-2-carboxamide
• F5254-0401
• AKOS024503461
• N-[4-[3-[2-(cyclohexen-1-yl)ethylamino]-3-oxopropyl]-1,3-thiazol-2-yl]furan-2-carboxamide

• Inchi： 1S/C19H23N3O3S/c23-17(20-11-10-14-5-2-1-3-6-14)9-8-15-13-26-19(21-15)22-18(24)16-7-4-12-25-16/h4-5,7,12-13H,1-3,6,8-11H2,(H,20,23)(H,21,22,24)
• InChI Key： MRGBKIORKSLTCZ-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=CO2)=O)=NC(=C1)CCC(NCCC1=CCCCC1)=O

Computed Properties

• Exact Mass: 373.14601278g/mol
• Monoisotopic Mass: 373.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-[4-(2-{[2-(cyclohex-1-en-1-yl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide

Introduction to N-[4-(2-{[2-(cyclohex-1-en-1-yl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide (CAS No. 1021228-95-4)

N-[4-(2-{[2-(cyclohex-1-en-1-yl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1021228-95-4, belongs to a class of molecules that incorporate both thiazole and furan moieties, which are well-documented for their involvement in various biological processes. The presence of these heterocyclic rings, coupled with the amide and carbamoyl functional groups, suggests a high degree of structural complexity that may contribute to its multifaceted pharmacological properties.

The compound's structure is characterized by a central thiazole ring (1,3-thiazol-2-yl) linked to a furan ring through an amide bond. This arrangement creates a rigid framework that may enhance the compound's binding affinity to biological targets. Additionally, thecyclohex-1-en-1-yl substituent introduces a bulky alkene group, which can influence the compound's solubility and metabolic stability. The carbamoyl group at the terminal position further modulates the electronic properties of the molecule, potentially affecting its interactions with biological receptors.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the structural diversity of heterocyclic compounds. Thiazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound N-[4-(2-{[2-(cyclohex-1-en-1-yl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide represents a promising candidate in this context, as its unique structural features may confer distinct biological activities compared to more conventional thiazole-based drugs.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of thiazole and furan moieties provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications. For instance, modifications at thecyclohex-1-en-1-yl substituent could enhance binding interactions with target proteins, while alterations at the carbamoyl group might improve metabolic stability. Such flexibility makes this compound an attractive starting point for structure-based drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can identify potential binding modes between N-[4-(2-{[2-(cyclohex-1-en-1-yl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide and biological targets such as enzymes and receptors. These computational studies have suggested that this compound may exhibit inhibitory activity against various therapeutic targets, including kinases and transcription factors involved in cancer progression.

The synthesis of N-[4-(2-{[2-(cyclohex-1-en-1-yl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide presents several challenges due to its complex structure. However, recent developments in synthetic methodologies have made it possible to construct such molecules with high efficiency and yield. For example, transition metal-catalyzed cross-coupling reactions have been employed to form the carbon-carbon bonds between the thiazole and furan moieties. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization at key positions within the molecule.

In vitro studies have begun to explore the biological profile of N-[4-(2-{[2-(cyclohex-1-en-1-yl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-ylylfuran - 2-carboxamide. Preliminary results indicate that this compound exhibits promising activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, preliminary toxicity assessments have shown that it maintains good solubility and stability in biological systems, which are critical factors for drug development.

The future direction of research on N-[4-( 2 - { [ 2 - ( cyc lo hex - 1 - en - 1 - y l ) eth y l ] car bam o y l } eth y l ) - 1 , 3 - thia z ol - 2 - y l ] furan - 2 - car box am ide will likely focus on optimizing its pharmacological properties through structural modifications. By fine-tuning its chemical structure, researchers aim to enhance its potency, selectivity, and pharmacokinetic profile. Additionally, exploring its mechanism of action will be crucial for understanding how it interacts with biological targets and elicits therapeutic effects.

The integration of high-throughput screening technologies will also play a significant role in advancing the development of this compound. These technologies allow researchers to rapidly test large libraries of molecules against various biological targets, enabling the identification of lead compounds with desirable properties. As such methods continue to evolve，they will provide valuable tools for optimizing N-[4-( 2 - { [ 2 - ( cyc lo hex - 1 - en - 1 - y l ) eth y l ] car bam o y l } eth y l ) - 1 , thia z ol - y l ] furan - car box am ide for clinical applications.

In conclusion，N-[4-( . [ . [ . cyc lo hex . en . . y . . eth . . carbam o y l . ] eth . . ] eth . ] thia z ol . . y furan . . car box am ide (CAS No.1021228954) represents a structurally complex and biologically intriguing molecule with potential therapeutic applications。Further research is warranted to fully elucidate its pharmacological properties，optimize its chemical structure，and explore its clinical relevance。The advancements in synthetic chemistry，computational biology，and drug discovery technologies will undoubtedly facilitate these efforts，leading to novel therapeutic agents derived from this promising scaffold。